Cas no 2172520-82-8 (3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid
• CAS No: 2172520-82-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5940421
• PubChem ID: 165531720
• Update Time: 2025-10-20

3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid
• 2172520-82-8
• EN300-1285069
• 3-{[(benzyloxy)carbonyl]amino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid

• Inchi： 1S/C17H23NO4/c1-16(2)11-17(16,3)13(9-14(19)20)18-15(21)22-10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： UBKADUBBTHQMMP-UHFFFAOYSA-N
• SMILES： OC(CC(C1(C)CC1(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid

3-{(Benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic Acid: A Comprehensive Overview

3-{(Benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid is a complex organic compound with the CAS number 2172520-82-8. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. The molecule consists of a propanoic acid backbone with a substituted cyclopropyl group and a benzyloxycarbonylamino (Cbz) protecting group. These structural features make it a versatile compound for various chemical transformations and biological studies.

The benzyloxycarbonylamino (Cbz) group is a well-known protecting group in peptide synthesis, often used to protect amino groups during organic synthesis. Its presence in this compound suggests that it may play a role in controlling reactivity during chemical reactions. The 1,2,2-trimethylcyclopropyl group adds rigidity and steric bulk to the molecule, which can influence its physical properties and reactivity. This combination of functional groups makes the compound a valuable building block for constructing more complex molecules.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds with potential therapeutic applications. For instance, its cyclopropyl moiety has been shown to enhance the stability and bioavailability of certain drug candidates. Additionally, the propanoic acid backbone provides a platform for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and protection/deprotection strategies. The use of the Cbz group allows for precise control over the reactivity of the amino group during intermediate steps. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process, ensuring high yields and purity.

The 1,2,2-trimethylcyclopropyl group in this compound contributes significantly to its physical properties. Its high ring strain makes it susceptible to ring-opening reactions under certain conditions, which can be exploited for designing dynamic covalent systems or stimuli-responsive materials. Recent research has also explored its use in polymer chemistry, where it serves as a monomer for synthesizing novel materials with unique mechanical properties.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been utilized to predict its electronic properties and reactivity profiles, aiding in the design of new synthetic routes.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid is a multifaceted compound with promising applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers in organic synthesis and drug development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.